9-Deoxygoniopypyrone 9-Deoxygoniopypyrone 9-Deoxygoniopypyrone is a natural product found in Goniothalamus laoticus, Goniothalamus giganteus, and other organisms with data available.
Brand Name: Vulcanchem
CAS No.: 136685-37-5
VCID: VC21229981
InChI: InChI=1S/C13H14O4/c14-11-7-9-6-10(17-11)12(15)13(16-9)8-4-2-1-3-5-8/h1-5,9-10,12-13,15H,6-7H2/t9-,10-,12+,13+/m1/s1
SMILES: C1C2CC(=O)OC1C(C(O2)C3=CC=CC=C3)O
Molecular Formula: C13H14O4
Molecular Weight: 234.25 g/mol

9-Deoxygoniopypyrone

CAS No.: 136685-37-5

Cat. No.: VC21229981

Molecular Formula: C13H14O4

Molecular Weight: 234.25 g/mol

* For research use only. Not for human or veterinary use.

9-Deoxygoniopypyrone - 136685-37-5

Specification

Description 9-Deoxygoniopypyrone is a natural product found in Goniothalamus laoticus, Goniothalamus giganteus, and other organisms with data available.
CAS No. 136685-37-5
Molecular Formula C13H14O4
Molecular Weight 234.25 g/mol
IUPAC Name (1R,5R,7S,8S)-8-hydroxy-7-phenyl-2,6-dioxabicyclo[3.3.1]nonan-3-one
Standard InChI InChI=1S/C13H14O4/c14-11-7-9-6-10(17-11)12(15)13(16-9)8-4-2-1-3-5-8/h1-5,9-10,12-13,15H,6-7H2/t9-,10-,12+,13+/m1/s1
Standard InChI Key ZPVLUTBGTWEMGV-AAXDQBDMSA-N
Isomeric SMILES C1[C@@H]2CC(=O)O[C@H]1[C@@H]([C@@H](O2)C3=CC=CC=C3)O
SMILES C1C2CC(=O)OC1C(C(O2)C3=CC=CC=C3)O
Canonical SMILES C1C2CC(=O)OC1C(C(O2)C3=CC=CC=C3)O
Appearance Cryst.

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